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Compound of Interest

Compound Name: 7-Nitro-1-tetralone

Cat. No.: B1293709

A Technical Guide to the Physical Properties of 7-
Nitro-1-tetralone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 7-Nitro-1-
tetralone, with a specific focus on its melting point and solubility. This document compiles
available data and outlines standardized experimental protocols for the determination of these
critical parameters, which are essential for its application in research and drug development.

Core Physical and Chemical Properties

7-Nitro-1-tetralone is a ketone derivative that presents as a pale-yellow to off-white solid or an

earthy yellow powder.[1][2] Its chemical structure and fundamental properties are summarized
below.
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Property Value Source
Molecular Formula C10H9NOs3 [1]
Molecular Weight 191.18 g/mol [3]
Appearance Pale-yellow to off-white solid [1]
Melting Point 104-106 °C [2][4]
CAS Number 40353-34-2 [3]

Solubility Profile

Specific quantitative solubility data for 7-Nitro-1-tetralone in a range of organic solvents is not
extensively documented in publicly available literature. However, a reported recrystallization
procedure from a 1:1 ethanol/water mixture indicates its solubility in this solvent system.[4]

Given its chemical structure, which includes a polar nitro group and a ketone, as well as a
nonpolar aromatic ring system, 7-Nitro-1-tetralone is expected to be soluble in a variety of
organic solvents. A systematic determination of its solubility is crucial for applications in
synthesis, purification, and formulation.

Experimental Protocols

The following sections detail standardized methodologies for the determination of the melting
point and solubility of 7-Nitro-1-tetralone.

Determination of Melting Point

The melting point of a solid is a key indicator of its purity. The following protocol is a general
method for determining the melting point range of 7-Nitro-1-tetralone using a capillary melting
point apparatus.[5][6]

Materials:
¢ 7-Nitro-1-tetralone sample

o Capillary tubes (sealed at one end)
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e Melting point apparatus (e.g., DigiMelt or oil bath-based setup)
e Mortar and pestle

e Spatula

Procedure:

o Sample Preparation: If the 7-Nitro-1-tetralone sample consists of large crystals, gently grind
it to a fine powder using a clean, dry mortar and pestle.

e Capillary Tube Loading: Introduce the powdered sample into the open end of a capillary
tube. Tap the sealed end of the tube gently on a hard surface to pack the sample into the
bottom. The packed sample should be approximately 1-2 mm in height.[6]

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.

o Approximate Melting Point Determination (Optional but Recommended): If the melting point
is unknown, perform a rapid heating run (e.g., 10-20 °C per minute ramp rate) to determine
an approximate melting range.[7]

o Accurate Melting Point Determination: For a precise measurement, set the apparatus to heat
at a slower ramp rate (e.g., 1-2 °C per minute), starting from a temperature approximately
10-15 °C below the estimated melting point.[7]

e Observation and Recording: Carefully observe the sample. Record the temperature at which
the first sign of melting is observed (the substance begins to shrink and form liquid) and the
temperature at which the entire sample has completely melted. This range is the melting
point of the sample.[8]

o Repeat: For accuracy, it is advisable to repeat the determination with a fresh sample in a
new capillary tube.
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Caption: Workflow for Melting Point Determination.

Determination of Solubility
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The following is a general gravimetric method to quantitatively determine the solubility of 7-
Nitro-1-tetralone in various solvents at a specific temperature.[9][10]

Materials:

e 7-Nitro-1-tetralone

o Selected solvents (e.g., ethanol, methanol, acetone, ethyl acetate, etc.)
o Glass vials with screw caps

e Thermostatic shaker bath

e Analytical balance

o Syringe filters (e.g., 0.45 pm)

o Pipettes and syringes

Procedure:

o Sample Preparation: Add an excess amount of 7-Nitro-1-tetralone to a pre-weighed glass
vial. The presence of undissolved solid at the end of the experiment is crucial to ensure
saturation.[10]

e Solvent Addition: Accurately add a known volume (e.g., 5.0 mL) of the chosen solvent to the
vial.

» Equilibration: Tightly cap the vial and place it in a thermostatic shaker bath set to the desired
temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (e.g., 24-48
hours) with continuous agitation to ensure that saturation is reached.[10]

o Phase Separation: After the equilibration period, stop the agitation and allow the undissolved
solid to settle while maintaining the temperature.[10]

o Sample Withdrawal and Filtration: Carefully withdraw a known volume of the clear
supernatant using a pipette. Immediately filter the solution through a syringe filter into a pre-
weighed, clean, and dry vial. This step is critical to remove any suspended solid particles.[10]
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e Solvent Evaporation: Evaporate the solvent from the filtered solution under a stream of
nitrogen or in a vacuum oven until a constant weight of the dissolved solid is achieved.

 Calculation: The solubility (S) can be calculated using the following formula: S (mg/mL) =
(Weight of vial with dried solid - Weight of empty vial) / Volume of the supernatant withdrawn
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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